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Compound of Interest

Compound Name: Nonaethylene glycol

Cat. No.: B1679837 Get Quote

For immediate release:

This document provides essential safety and logistical information for the proper disposal of

nonaethylene glycol, ensuring the safety of laboratory personnel and the protection of the

environment. Researchers, scientists, and drug development professionals are advised to

adhere to these procedural guidelines to mitigate risks and ensure compliance with standard

safety protocols.

I. Nonaethylene Glycol: Essential Safety Data
Nonaethylene glycol is a chemical compound that requires careful handling and disposal.

Below is a summary of its key quantitative data.
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Property Value Source(s)

Molecular Formula C18H38O10 [1]

Molecular Weight 414.49 g/mol [1][2]

Appearance
Solid at <24°C, Liquid at

>25.2°C
[1]

Melting/Freezing Point 24.0-25.2 °C [1]

Boiling Point 190 °C at 0.01 mmHg

Hazards

Causes serious eye irritation.

May be harmful if swallowed.

Causes skin irritation. May

cause respiratory irritation.

II. Experimental Protocols for Safe Disposal
The proper disposal of nonaethylene glycol is critical to prevent environmental contamination

and ensure workplace safety. The following step-by-step methodology should be followed.

1. Personal Protective Equipment (PPE): Before handling nonaethylene glycol, all personnel

must be equipped with the appropriate PPE. This includes:

Eye Protection: Tightly fitting safety goggles with side-shields.

Hand Protection: Chemical-resistant gloves.

Skin and Body Protection: Impervious clothing and, if necessary, a face shield and protective

boots.

Respiratory Protection: A suitable respirator should be used if ventilation is inadequate or if

exposure limits are exceeded.

2. Waste Characterization: The first step in disposal is to determine if the nonaethylene glycol
waste is classified as hazardous. This may be influenced by what it has been mixed with during
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experimental procedures. If the waste contains heavy metals or other toxic constituents, it may

be considered hazardous. When in doubt, it is best to treat the waste as hazardous.

3. Segregation and Storage:

Do not mix nonaethylene glycol waste with other waste streams unless explicitly permitted

by your institution's waste management guidelines.

Store the waste in a clean, leak-proof, and clearly labeled container.

The container must be marked with the words "Hazardous Waste," the name of the

chemical, and the accumulation start date.

Store the container in a cool, dry, and well-ventilated area, away from incompatible materials.

4. Disposal Procedure:

Never pour nonaethylene glycol down the drain or dispose of it in the regular trash. This

can lead to environmental contamination and may be illegal.

Contact your institution's Environmental Health and Safety (EHS) department or a licensed

hazardous waste disposal company to arrange for pickup and proper disposal. These

services are equipped to handle and transport chemical waste in accordance with

regulations.

5. Spill Management: In the event of a spill, take the following steps:

Evacuate personnel from the immediate area.

Ensure adequate ventilation.

Wear the appropriate PPE as described in section 1.

Absorb the spill with an inert, non-combustible material such as diatomite or universal

binders.

Collect the absorbed material and place it in a sealed, labeled container for disposal as

hazardous waste.
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Decontaminate the spill area with alcohol or another suitable solvent.

III. Visualizing the Disposal Workflow
The following diagram outlines the logical steps for the proper disposal of nonaethylene
glycol.
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Caption: Logical workflow for the proper disposal of nonaethylene glycol.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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